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TYRA-200 Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers utilizing TYRA-200 in preclinical experiments.

Frequently Asked Questions (FAQs)

Q1: What is TYRA-200 and what is its mechanism of action?

Al: TYRA-200 is an investigational, orally bioavailable, covalent inhibitor of Fibroblast Growth
Factor Receptor (FGFR) types 1, 2, and 3.[1][2] It is designed to target and bind to the FGFR
kinase domain, thereby inhibiting downstream signaling pathways that are involved in cell
proliferation and survival.[1] A key feature of TYRA-200 is its potent activity against both wild-
type FGFR2 and a broad range of clinically identified resistance mutations that can emerge
during treatment with other FGFR inhibitors.[3][4][5] These include mutations in the gatekeeper
residue (V565) and the molecular brake region (N550, E566, K642).[3]

Q2: In which cancer types is TYRA-200 being investigated?

A2: TYRA-200 is currently undergoing a Phase 1 clinical trial (SURF201) for the treatment of
patients with advanced solid tumors harboring activating FGFR2 gene alterations.[6][7] The
primary focus is on unresectable or metastatic intrahepatic cholangiocarcinoma (iCCA) where
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FGFR2 fusions are present in 10-15% of cases.[3][7] The trial is also enrolling patients with
other advanced solid tumors with activating FGFR2 alterations who have progressed on prior
therapies.[6][7]

Q3: What are the known resistance mutations that TYRA-200 is designed to overcome?

A3: First-generation FGFR inhibitors can lose efficacy due to the development of on-target
resistance mutations in the FGFR2 kinase domain. TYRA-200 was specifically designed using
a structure-based approach to maintain potency against these mutations.[3] Preclinical data
has demonstrated its activity against various mutations, including those at the gatekeeper
residue (e.g., V565F, V565I) and in the molecular brake region (e.g., N550K, N550H).[5][8]

Troubleshooting Guides
In Vitro Assay Variability

Issue: High variability in IC50 values for TYRA-200 in cell-based assays.
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Potential Cause Recommended Solution

Ensure cell lines are obtained from a reputable
) ) source and regularly authenticated. Use cells
Cell Line Integrity and Passage Number o ]
within a consistent and low passage number

range to minimize phenotypic drift.

Confirm the specific FGFR2 fusion, mutation, or
) amplification status of your cell line using
FGFR2 Alteration Status ) i )
sequencing or FISH. Different alterations can

confer varying sensitivity to FGFR inhibitors.

The presence of growth factors in fetal bovine

serum (FBS) can interfere with the activity of
Serum Concentration FGFR inhibitors. Consider reducing the serum

concentration or using serum-free media for the

duration of the drug treatment.

The optimal treatment duration for assessing
cell viability can vary between cell lines. A
) typical duration is 72-120 hours.[8] It is
Assay Duration ) ) )
advisable to perform a time-course experiment
to determine the optimal endpoint for your

specific model.

Cell density can impact growth rates and drug
response. Seed cells at a consistent density to

Confluency at Seeding ensure they are in the exponential growth phase
during the experiment. A starting confluency of
60-70% is often used.[8]

Prepare fresh dilutions of TYRA-200 from a

validated stock solution for each experiment.
Reagent Quality and Preparation Use a consistent and appropriate vehicle control

(e.g., DMSO) at a final concentration that does

not affect cell viability.

Western Blotting Issues

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/pdf/A_Technical_Guide_to_Infigratinib_for_In_Vitro_FGFR_Inhibition_Studies.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_Infigratinib_for_In_Vitro_FGFR_Inhibition_Studies.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Issue: Difficulty detecting a decrease in phosphorylated FGFR (p-FGFR) after TYRA-200
treatment.

Potential Cause Recommended Solution

Inhibition of FGFR phosphorylation is an early
) ] event. A short treatment duration (e.g., 2 hours)
Suboptimal Treatment Time ) o o
is often sufficient to observe a significant

reduction in p-FGFR levels.[8]

Use a lysis buffer containing phosphatase and
protease inhibitors to preserve the

Inefficient Cell Lysis phosphorylation status of proteins. Ensure
complete cell lysis by scraping and vortexing on

ice.

] ] Use a validated antibody specific for the
Inappropriate Antibody
phosphorylated form of FGFR.

Avoid using milk as a blocking agent as it
) - contains phosphoproteins (casein) that can lead
Blocking Buffer Composition ) )
to high background. Use 5% Bovine Serum

Albumin (BSA) in TBST instead.

Ensure your cell model has detectable levels of
Low p-FGFR Signal at Baseline constitutively active, phosphorylated FGFR at

baseline.

Quantitative Data

Table 1: In Vitro Potency of TYRA-200 against various FGFR2 genotypes.
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Cell Line FGFR2 Genotype TYRA-200 IC50 (nM)
Ba/F3 FGFR2 (Wild-Type) 3.0

FGFR2 V565F (Gatekeeper
Ba/F3 _ 27

Mutation)

FGFR2 N550K (Molecular
Ba/F3 . 11
Brake Mutation)

SNU-16 FGFR2 Amplification 9.7

Endogenous FGFR2 N550K
AN3CA _ 11
Mutation

(Data summarized from

preclinical studies)[5]

Experimental Protocols
Cell Viability Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of TYRA-200 in cancer
cell lines.

Materials:

e TYRA-200

e Vehicle control (e.g., DMSO)

e Cancer cell lines with known FGFR2 alterations

o 96-well plates

e Cell culture medium with and without serum

o CellTiter-Glo® 2.0 Assay (Promega) or similar viability reagent

o Plate reader
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Procedure:

e Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere
overnight.

o Prepare serial dilutions of TYRA-200 and a vehicle control in the appropriate cell culture
medium.

* Replace the existing medium with the medium containing the different concentrations of
TYRA-200 or vehicle control.

e Incubate the plates for 72-120 hours.[8]

o Equilibrate the plate and CellTiter-Glo® reagent to room temperature.

o Add the CellTiter-Glo® reagent to each well according to the manufacturer's instructions.
e Mix the contents on an orbital shaker to induce cell lysis.

e Measure luminescence using a plate reader.

o Calculate cell viability as a percentage of the vehicle control and plot the results to determine
the 1C50 value.

Controls:
» Positive Control: A known FGFR inhibitor (e.qg., futibatinib, pemigatinib).

» Negative Control: Vehicle (e.g., DMSO) at the same final concentration used for TYRA-200.
A cell line that is not dependent on FGFR signaling can also be included.

Western Blot for FGFR Phosphorylation

Objective: To assess the effect of TYRA-200 on FGFR phosphorylation.
Materials:

« TYRA-200
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e Vehicle control (e.g., DMSO)

e Cancer cell lines with activated FGFR signaling
 Lysis buffer with protease and phosphatase inhibitors
e Primary antibodies against p-FGFR and total FGFR

o HRP-conjugated secondary antibody

o ECL substrate and imaging system

Procedure:

Plate cells and allow them to reach 60-70% confluency.[8]

e Treat cells with TYRA-200 or vehicle control for a short duration (e.g., 2 hours).[8]
e Wash cells with cold PBS and lyse them on ice.

o Determine protein concentration using a BCA assay.

o Perform SDS-PAGE and transfer proteins to a PVDF membrane.

» Block the membrane with 5% BSA in TBST.

 Incubate with the primary antibody against p-FGFR overnight at 4°C.

e Wash the membrane and incubate with the HRP-conjugated secondary antibody.
» Detect the signal using an ECL substrate.

« If desired, strip the membrane and re-probe for total FGFR as a loading control.
Controls:

» Positive Control: Lysate from untreated cells known to have high baseline p-FGFR levels.

o Negative Control: Lysate from cells treated with the vehicle (DMSO).
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Caption: TYRA-200 inhibits the FGFR signaling pathway.
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In Vitro Assays In Vivo Models
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Caption: Preclinical experimental workflow for TYRA-200 evaluation.
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Caption: A logical approach to troubleshooting experimental variability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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